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Compound of Interest

Compound Name: Tetraallylsilane

Cat. No.: B074137 Get Quote

Introduction

Tetraallylsilane, also known as tetra(2-propenyl)silane, is an organosilicon compound with the

chemical formula (H₂C=CHCH₂)₄Si.[1] It is a versatile chemical intermediate utilized in the

synthesis of dendrimers and other complex silicon-containing molecules.[2][3] Its unique

reactivity, particularly in iodine-promoted rearrangement reactions, makes it a valuable

precursor for generating silicon-stereogenic organosilanes, which have potential applications in

drug discovery and development.[4][5] Due to its specific chemical properties and reactivity, a

thorough understanding of its safe handling, storage, and emergency procedures is critical for

all laboratory personnel. This guide provides an in-depth overview of the safety and handling

protocols for tetraallylsilane, tailored for researchers, scientists, and drug development

professionals.

Physicochemical Properties and Hazard
Identification
Understanding the fundamental properties of tetraallylsilane is the first step in ensuring its

safe use. The compound is a combustible liquid that is insoluble in water and presents specific

hazards upon exposure.[1][6]

Physical and Chemical Data
Quantitative data for tetraallylsilane has been compiled from various sources to provide a

comprehensive reference.
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Property Value Source(s)

Molecular Formula C₁₂H₂₀Si [7][8]

Molecular Weight 192.37 g/mol [1]

CAS Number 1112-66-9 [1][8]

Appearance Colorless to light yellow liquid [6][7]

Boiling Point 90 °C @ 3 mmHg [1][6]

Density 0.831 g/mL at 25 °C [1][6]

Flash Point 77 °C (170.6 °F) - Closed Cup [1]

Refractive Index n20/D 1.485 [2][6]

Vapor Pressure 0.304 mmHg at 25 °C [6]

Solubility Insoluble in water [6]

Stability Stable under normal conditions [7]

Hazard Identification and GHS Classification
Tetraallylsilane is classified as a hazardous substance. Appropriate precautions must be taken

to avoid exposure.
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Hazard Class Pictogram Signal Word
Hazard
Statement

Source(s)

Flammable

Liquids
GHS07 Warning

H227:

Combustible

liquid

[7][9]

Skin

Corrosion/Irritatio

n

GHS07 Warning
H315: Causes

skin irritation
[7][8]

Serious Eye

Damage/Irritation
GHS07 Warning

H319: Causes

serious eye

irritation

[7][8]

STOT - Single

Exposure
GHS07 Warning

H335: May

cause respiratory

irritation

[7][8]

Water Hazard

Class
- -

WGK 3: Severe

hazard to water
[1][6]

Reactivity and Experimental Protocols
Tetraallylsilane's utility is largely defined by its reactivity. It is a key precursor in various

synthetic pathways, most notably in reactions involving iodine.

Iodine-Promoted Rearrangement
A significant reaction of tetraallylsilane is its rearrangement when treated with iodine (I₂).[4]

[10] The stoichiometry of the iodine determines the reaction outcome, allowing for selective

synthesis of mono- or di-rearranged products.[5] This transformation is valuable for creating

complex organosilanes with stereogenic silicon centers.[4][5]

Mono-rearrangement: Occurs with high selectivity when 1 equivalent of I₂ is used.[5]

Double-rearrangement: Becomes the predominant pathway when an excess (e.g., 3

equivalents) of I₂ is used.[5]
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Reaction pathway of tetraallylsilane with iodine.

Experimental Protocol: Synthesis of Tetraallylsilane
(Grignard Method)
This protocol describes a one-step synthesis from silicon tetrachloride and an allyl Grignard

reagent, which has been reported to achieve high yields.[6][11]

Reagents and Equipment:

Silicon tetrachloride (SiCl₄)

Magnesium (Mg) powder

Allyl bromide

Toluene and Tetrahydrofuran (THF), anhydrous

Iodine (for activation)

500 mL four-necked flask with a mechanical stirrer, condenser, and constant pressure

dropping funnel

Inert atmosphere setup (Nitrogen or Argon)

Ice water bath

Procedure:
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Under an inert nitrogen atmosphere, charge the four-necked flask with an appropriate

amount of magnesium powder.

Activate the magnesium with a small crystal of iodine while stirring.

Prepare a solution of allyl bromide in a mixture of anhydrous toluene and THF.

Prepare a solution of silicon tetrachloride in anhydrous THF in the dropping funnel.

To initiate the Grignard reaction, add a small amount of the allyl bromide solution to the

magnesium. Use a water bath to control the initial exotherm.

Once the Grignard reagent formation is stable, begin the dropwise addition of the silicon

tetrachloride solution while simultaneously adding the remaining allyl bromide solution to

maintain a steady reflux.

After the addition is complete, maintain the reaction temperature at 50 °C and allow it to

reflux for approximately 60 hours.[6]

Cool the reaction mixture to room temperature and then pour it into ice water to quench.

Extract the aqueous layer with diethyl ether. Combine the organic extracts, wash with water,

and dry over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure. The resulting residue can be purified by

vacuum distillation to yield tetraallylsilane as a colorless oil.[6]

Experimental Protocol: Iodine-Promoted Mono-
Rearrangement
This procedure is adapted from published literature for the selective mono-rearrangement of

tetraallylsilane.[5]

Reagents and Equipment:

Tetraallylsilane

Iodine (I₂)
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Dichloromethane (DCM), anhydrous

Triethylamine

Isopropanol

Standard laboratory glassware for inert atmosphere reactions

Silica gel for column chromatography

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve tetraallylsilane (1.0 mmol) in

anhydrous DCM (10 mL).

Add iodine (1.0 mmol, 1.0 equiv) to the solution and stir the mixture at room temperature for

6 hours.

Cool the solution to 0 °C in an ice bath.

Sequentially add triethylamine (2.0 mmol) and isopropanol (1.5 mmol).

Allow the resulting mixture to stir and slowly warm to room temperature over 6 hours.

Quench the reaction by adding water (15 mL).

Extract the mixture with DCM (2 x 15 mL).

Combine the organic layers, dry over magnesium sulfate (MgSO₄), filter, and concentrate on

a rotary evaporator.

Purify the crude product using column chromatography on silica gel (e.g., with a

Hexanes:EtOAc gradient) to isolate the desired mono-rearranged product.[5]

Safe Handling and Storage
Given its hazardous properties, strict adherence to safety protocols is mandatory when working

with tetraallylsilane.
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Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and PPE, is essential.

Ventilation: Always handle tetraallylsilane in a well-ventilated area, preferably inside a

certified chemical fume hood, to minimize inhalation exposure.[7][12]

Eye Protection: Wear chemical safety goggles or a face shield. Contact lenses should not be

worn.[7][9]

Skin Protection: Use chemically resistant gloves, such as neoprene or nitrile rubber.[9] Wear

a lab coat and ensure no skin is exposed.

Respiratory Protection: If working outside a fume hood or if there is a risk of significant vapor

generation, use a NIOSH-certified respirator with an organic vapor cartridge.[9][12]

Safety Equipment: An emergency eyewash station and safety shower must be immediately

accessible.[9]
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Workflow for the safe laboratory handling of tetraallylsilane.
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Storage and Incompatibility
Proper storage is crucial to maintain the stability of tetraallylsilane and prevent hazardous

situations.

Conditions: Store in a cool, dry, well-ventilated area away from direct sunlight.[7][12] A

recommended storage temperature is between 2-8°C under an inert gas like nitrogen or

argon.[6]

Container: Keep the container tightly closed to prevent moisture contamination and

evaporation.[7]

Incompatibilities: Keep away from heat sources, sparks, open flames, and strong oxidizing

agents.[7][12] Organosilicon compounds can also react with acids and bases.[12]

Classification: Tetraallylsilane falls under Storage Class 10 for combustible liquids.[1]

Emergency Procedures
Preparedness for accidents is a key component of laboratory safety.

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury from

exposure.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[7]

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

plenty of soap and water.[7]

Inhalation: Move the person to fresh air. If breathing is difficult or they feel unwell, call a

poison control center or doctor.[7]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and seek immediate medical assistance.[7]
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Accidental Release and Fire-Fighting
Spill Response: In case of a spill, remove all ignition sources.[7] For small spills, absorb the

liquid with an inert material (e.g., vermiculite, dry sand) and place it in a sealed container for

disposal. For large spills, evacuate the area and contact emergency services.[12] Ensure

proper ventilation during cleanup.

Fire-Fighting: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam to

extinguish a fire.[7][9] Do not use a direct stream of water, as it may spread the fire.[9]

Firefighters should wear self-contained breathing apparatus and full protective gear.
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Logical flow for responding to a tetraallylsilane spill.

Disposal Considerations
Waste generated from the use of tetraallylsilane must be treated as hazardous chemical

waste.
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Disposal: Collect all waste, including contaminated absorbent materials and empty

containers, in designated, sealed containers.[7]

Regulations: Dispose of the waste through a licensed professional waste disposal service in

accordance with all local, state, and federal regulations.[7][12] Do not pour tetraallylsilane
or its waste down the drain.[12]

Conclusion

Tetraallylsilane is a valuable reagent in chemical synthesis but requires careful and informed

handling due to its combustible nature and its potential to cause skin, eye, and respiratory

irritation. By implementing robust engineering controls, consistently using appropriate personal

protective equipment, and adhering to the established protocols for handling, storage, and

emergency response, researchers can safely harness the synthetic potential of this compound.

A proactive approach to safety is paramount in any laboratory setting, and a thorough

understanding of this guide is a critical step in that process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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